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Compound of Interest

Compound Name: Co 101244 hydrochloride

Cat. No.: B1669276 Get Quote

Technical Support Center: Co 101244
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with best practices for preparing and handling Co 101244 hydrochloride stock

solutions.

Frequently Asked Questions (FAQs)
What is Co 101244 hydrochloride?

Co 101244 hydrochloride is a potent and selective antagonist of the GluN2B (formerly NR2B)

subunit of N-methyl-D-aspartate (NMDA) receptors.[1][2][3][4] It has demonstrated

neuroprotective effects in both in vitro and in vivo studies.[1][2][3][4] The compound is also

known by the synonyms PD 174494 and Ro 63-1908.[3][4][5]

What are the primary solvents for dissolving Co 101244 hydrochloride?

Co 101244 hydrochloride is soluble in water and DMSO.[1][2][3][6] It is also soluble in ethanol

and sparingly soluble in PBS (pH 7.2).[5]

How should I store the solid compound and prepared stock solutions?
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For the solid compound, short-term storage at +4°C is recommended.[1][3][6] For long-term

storage, it is best to keep it at -20°C.[4]

Prepared stock solutions have different storage recommendations based on the storage

temperature. For storage at -20°C, the solution should be used within one month.[7] For longer-

term storage up to six months, it is recommended to store the solution at -80°C.[7] To avoid

degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into

smaller, single-use volumes.[7]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Precipitation or phase

separation during preparation.
Incomplete dissolution.

Gentle heating and/or

sonication can be used to aid

in dissolving the compound

completely.[7]

Inconsistent experimental

results.

Improper storage leading to

degradation of the compound.

Ensure the stock solution is

stored at the correct

temperature and used within

the recommended timeframe.

Aliquot the stock solution to

avoid repeated freeze-thaw

cycles.[7]

Inaccurate concentration due

to batch-specific molecular

weight.

Always use the batch-specific

molecular weight provided on

the product vial or Certificate of

Analysis when calculating the

amount of solvent needed.[1]

[2]

Quantitative Data Summary
Solubility Data
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

Water 37.79 100

DMSO 18.9 50

Ethanol ≥ 10 Not Specified

PBS (pH 7.2) 1-10 (sparingly soluble) Not Specified

Data sourced from multiple suppliers and may vary.[1][3][5][6]

Stock Solution Preparation Volumes (Based on MW: 377.91)

Desired
Concentration

Volume of Solvent
for 1 mg

Volume of Solvent
for 5 mg

Volume of Solvent
for 10 mg

1 mM 2.65 mL 13.23 mL 26.46 mL

5 mM 0.53 mL 2.65 mL 5.29 mL

10 mM 0.26 mL 1.32 mL 2.65 mL

50 mM 0.05 mL 0.26 mL 0.53 mL

This table is for guidance only. Always refer to the batch-specific molecular weight for precise

calculations.[1][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in Water

Weighing: Accurately weigh out the desired amount of Co 101244 hydrochloride powder

using a calibrated analytical balance. For example, weigh 1 mg of the compound.

Solvent Addition: Based on the batch-specific molecular weight (approximated as 377.91

g/mol for this example), calculate the required volume of water. To prepare a 10 mM stock

solution from 1 mg of the compound, you will need 0.26 mL of water.[1][3]
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Dissolution: Add the water to the vial containing the Co 101244 hydrochloride.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved. Gentle

warming can be applied if necessary.

Storage: Aliquot the stock solution into single-use vials and store at -20°C for up to one

month or -80°C for up to six months.[7]

Visualizations

Stock Solution Preparation Workflow

1. Weigh Co 101244 HCl

2. Calculate Solvent Volume

3. Add Solvent (e.g., Water or DMSO)

4. Dissolve (Vortex/Sonicate)

5. Aliquot into Single-Use Vials

6. Store at -20°C or -80°C

Click to download full resolution via product page
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Caption: Workflow for preparing Co 101244 hydrochloride stock solutions.
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Caption: Simplified signaling pathway of the NMDA receptor and its inhibition by Co 101244
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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